Cas no 475633-50-2 (2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide)

• Product Name: 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide
• CAS No: 475633-50-2
• MF: C₁₄H₁₅BrN₂O₂S
• MW: 355.250101327896
• CID: 6265256
• PubChem ID: 16194937
• Update Time: 2025-05-23

2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide
• 3-allyl-2-((4-carboxyphenyl)amino)-4-methylthiazol-3-ium bromide
• AKOS026699935
• CHEMBL1496414
• SMR000324425
• F0331-0044
• SR-01000005656
• 475633-50-2
• 2-[(4-CARBOXYPHENYL)AMINO]-4-METHYL-3-(PROP-2-EN-1-YL)-1,3-THIAZOL-3-IUM BROMIDE
• SR-01000005656-1
• MLS000680153
• 4-[(4-Methyl-3-prop-2-enyl-1,3-thiazol-3-ium-2-yl)amino]benzoic acid;bromide
• HMS2600E23

• Inchi： 1S/C14H14N2O2S.BrH/c1-3-8-16-10(2)9-19-14(16)15-12-6-4-11(5-7-12)13(17)18;/h3-7,9H,1,8H2,2H3,(H,17,18);1H
• InChI Key： GWBYDMSOYDTCTI-UHFFFAOYSA-N
• SMILES： [Br-].S1C=C(C)[N+](CC=C)=C1NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 354.00376g/mol
• Monoisotopic Mass: 354.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide

Introduction to 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide (CAS No. 475633-50-2)

2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide, identified by its CAS number 475633-50-2, is a structurally complex compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of functional groups such as carboxyphenyl, amino, methyl, and allyl (prop-2-en-1-yl) endows this molecule with unique chemical reactivity and potential applications in drug discovery and medicinal chemistry.

The thiazole core is a pivotal scaffold in medicinal chemistry, known for its role in numerous therapeutic agents targeting various diseases, including infectious diseases, cancer, and cardiovascular disorders. The structural features of 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide make it a promising candidate for further investigation into its pharmacological effects. Specifically, the carboxyphenyl group introduces a hydrophilic character, enhancing solubility and interaction with biological targets, while the amino group provides a site for hydrogen bonding and further derivatization.

In recent years, there has been a surge in research focused on thiazole derivatives due to their ability to modulate key biological pathways. The methyl substituent at the 4-position of the thiazole ring may influence electronic distribution and metabolic stability, making it a critical parameter in drug design. Additionally, the allyl group (prop-2-en-1-yl) introduces unsaturation, which can be exploited for further chemical modifications or interactions with biological systems. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

One of the most compelling aspects of 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide is its potential role in inhibiting enzymes or receptors involved in disease progression. For instance, studies have shown that thiazole derivatives can exhibit antimicrobial and anti-inflammatory properties by targeting specific enzymes or signaling pathways. The carboxyphenyl moiety may interact with acidic residues in protein targets, while the amino group can form salt bridges or hydrogen bonds with polar regions of biomolecules. These interactions are crucial for achieving high affinity and selectivity in drug design.

The bromide counterion in this compound not only stabilizes the cationic form but also influences its solubility and reactivity. Bromine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity through halogen bonding interactions. Furthermore, the presence of multiple functional groups allows for diverse synthetic pathways, enabling chemists to modify the molecule further to optimize its pharmacokinetic properties.

Recent advancements in computational chemistry have facilitated the rapid screening of thiazole derivatives for their biological activity. Molecular docking studies have revealed that compounds with similar scaffolds to 2-(4-carboxyphenyl)amino-4-methyl-3-(prop-2-en-1-y)-1,3-thiazol-lum bromide can interact with targets such as kinases, proteases, and transcription factors. These interactions are often mediated by key functional groups like the carboxyphenyl, amino, and allyl moieties, which can be fine-tuned through structural optimization.

In clinical settings, thiazole derivatives have shown promise in treating conditions such as malaria, tuberculosis, and cancer. The ability of these compounds to disrupt essential biological processes makes them valuable tools for developing new treatments. For example, some thiazole-based drugs inhibit bacterial growth by interfering with vital metabolic pathways. Similarly, these compounds can induce apoptosis in cancer cells by targeting specific signaling cascades.

The synthesis of 2-(4-carboxyphenyl)amino--methyl--(prop--en-l--yl)--thiazol-lum bromide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiazole ring followed by functional group transformations such as alkylation and carboxylation. Advances in synthetic methodologies have enabled more efficient routes to complex thiazole derivatives, reducing both cost and environmental impact.

The pharmacokinetic profile of this compound is another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) must be carefully evaluated before moving from preclinical to clinical studies. The presence of polar functional groups like the carboxyphenyl and amino moieties may influence solubility and permeability across biological membranes. Additionally, metabolic stability must be assessed to ensure that the compound does not degrade rapidly within the body.

One promising application of 2-(4-carboxyphenyl)amino--methyl--(prop--en-l--yl)--thiazol-lum bromide is in the development of targeted therapies for neurological disorders. Thiazole derivatives have been reported to cross the blood-brain barrier (BBB), making them suitable candidates for treating central nervous system (CNS) diseases such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to interact with neurotransmitter receptors or enzyme systems within neurons could provide new avenues for therapeutic intervention.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity against specific disease targets. By modifying substituents such as the carboxyphenyl, methyl, or allyl groups chemists can fine-tune physicochemical properties while maintaining biological activity. Additionally integrating machine learning algorithms into drug discovery pipelines could accelerate identification promising candidates from large libraries.

In conclusion,2-(4-carboxyphenyl)amino--methyl--(prop--en-l--yl)--thiazol-lum bromide (CAS No 47S56S33-S0-S) represents an exciting opportunity for innovation within pharmaceutical chemistry Its unique structural features combined with recent advances In computational modeling And synthetic methodology position It As A valuable scaffold For developing novel therapeutics Addressing various human diseases Further exploration Of Its pharmacological potential will undoubtedly continue To drive progress In both academic And industrial research settings